Cas no 712319-44-3 (1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid)

1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid structure
712319-44-3 structure
Product Name:1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid
CAS No:712319-44-3
MF:C10H11NO4S
MW:241.26364159584
MDL:MFCD05625163
CID:843950
PubChem ID:974447
Update Time:2025-04-19

1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(Methylsulfonyl)indoline-5-carboxylic acid
    • 1-Methanesulfonyl-2,3-dihydro-1H-indole-5-carboxylic acid
    • 1H-Indole-5-carboxylic acid, 2,3-dihydro-1-(methylsulfonyl)-
    • 1-methanesulfonyl-2,3-dihydro-1 h-indole-5-carboxylic acid
    • SCHEMBL12682923
    • CCG-148648
    • MLS000065241
    • 1-methylsulfonyl-2,3-dihydroindole-5-carboxylic acid
    • J-503576
    • SB65396
    • 1-Methanesulfonyl-2,3-dihydro-1H-indole-5-carboxylic acid, AldrichCPR
    • A866478
    • CS-0455128
    • EN300-13263
    • Z89283924
    • AKOS025116724
    • 712319-44-3
    • BB 0238533
    • 1-Methanesulfonyl-2,3-dihydro-1H-indole-5-c arboxylic acid
    • AKOS000111400
    • SMR000078855
    • CHEMBL1882169
    • MFCD05625163
    • HMS2178N24
    • 1-(methylsulfonyl)-5-indolinecarboxylic acid
    • VS-01359
    • 1-(methylsulfonyl)indoline-5-carboxylicacid
    • ALBB-010211
    • BBL003516
    • G30879
    • 1-methanesulfonyl-2,3-dihydroindole-5-carboxylic acid
    • DB-089650
    • STK207536
    • 1-Methylsulfonylindoline-5-carboxylic acid
    • 1-(methylsulfonyl)-2,3-dihydro-1H-indole-5-carboxylic acid
    • 1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid
    • MDL: MFCD05625163
    • Inchi: 1S/C10H11NO4S/c1-16(14,15)11-5-4-7-6-8(10(12)13)2-3-9(7)11/h2-3,6H,4-5H2,1H3,(H,12,13)
    • InChI Key: JNMXVSCEGKFVJR-UHFFFAOYSA-N
    • SMILES: S(C)(N1C2C=CC(C(=O)O)=CC=2CC1)(=O)=O

Computed Properties

  • Exact Mass: 241.04100
  • Monoisotopic Mass: 241.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 83.06000
  • LogP: 1.85270

1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
019951-500mg
1-Methanesulfonyl-2,3-dihydro-1H-indole-5-carboxylic acid
712319-44-3
500mg
$182.00 2023-09-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019951-500mg
1-Methanesulfonyl-2,3-dihydro-1H-indole-5-carboxylic acid
712319-44-3
500mg
2957CNY 2021-05-07
Fluorochem
028312-1g
1-Methanesulfonyl-2,3-dihydro-1 H -indole-5-carboxylic acid
712319-44-3 95%
1g
£232.00 2022-03-01
Fluorochem
028312-5g
1-Methanesulfonyl-2,3-dihydro-1 H -indole-5-carboxylic acid
712319-44-3 95%
5g
£744.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
019951-500mg
1-Methanesulfonyl-2,3-dihydro-1H-indole-5-carboxylic acid
712319-44-3
500mg
2957.0CNY 2021-07-05
Chemenu
CM256768-5g
1-(Methylsulfonyl)indoline-5-carboxylic acid
712319-44-3 95%
5g
$746 2021-08-04
TRC
M260168-100mg
1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid
712319-44-3
100mg
$133.00 2023-05-18
TRC
M260168-250mg
1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid
712319-44-3
250mg
$265.00 2023-05-18
TRC
M260168-500mg
1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid
712319-44-3
500mg
$397.00 2023-05-18
TRC
M260168-1g
1-Methanesulfonyl-2,3-dihydro-1h-indole-5-carboxylic acid
712319-44-3
1g
$557.00 2023-05-18
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen